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Compound of Interest

Compound Name: GSK3494245

Cat. No.: B11932695

Disclaimer: No official Safety Data Sheet (SDS) or specific disposal protocol for GSK3494245
is publicly available. The following procedures are based on general best practices for handling
and disposing of novel, biologically active research compounds. Researchers, scientists, and
drug development professionals must consult their institution's Environmental Health & Safety
(EHS) department for guidance and to ensure full compliance with all local, state, and federal
regulations.

GSK3494245 is an investigational proteasome inhibitor developed for the treatment of visceral
leishmaniasis.[1] As a biologically active small molecule, all waste, including pure compound,
solutions, and contaminated labware, must be treated as hazardous chemical waste.

Pre-Disposal Safety and Handling

Before beginning any disposal process, ensure all appropriate personal protective equipment
(PPE) is worn, including safety goggles, a lab coat, and chemical-resistant gloves. All handling
of the solid compound or concentrated solutions should be performed in a certified chemical
fume hood to prevent inhalation of dust or aerosols.

Summary of Compound Information

The following table summarizes key logistical information for GSK3494245.
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Property Data Source
Synonyms GSK245, DDD01305143 [2]
_ _ Kinetoplastid proteasome
Mechanism of Action S [3]
inhibitor

Phase I clinical trials
Clinical Status completed; development [11[2]

discontinued

Physical Form Solid (assumed) N/A
) -80°C for 6 months; -20°C for 1
Storage (Stock Solution) N/A
month

Step-by-Step Disposal Protocol

The proper disposal of GSK3494245 requires careful segregation and handling to ensure the
safety of laboratory personnel and to protect the environment. The workflow below outlines the
critical steps for managing different forms of waste generated from research activities involving
this compound.

Step 1: Waste Identification and Segregation

Properly categorize all waste streams at the point of generation. Never mix incompatible waste
types.

o Solid Waste: Includes expired or unused pure compound, contaminated gloves, weigh boats,
and other disposable labware.

 Liquid Waste: Includes stock solutions, experimental solutions, and rinsate from cleaning
contaminated glassware.

o Sharps Waste: Includes needles, syringes, and pipette tips used to handle GSK3494245
solutions.

Step 2: Waste Collection and Containment
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¢ Solid Chemical Waste:

o Collect in a dedicated, leak-proof container made of a compatible material (e.g., high-
density polyethylene).

o The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name: "GSK3494245."

o Keep the container sealed when not in use.
e Liquid Chemical Waste:

o Collect in a dedicated, shatter-resistant, and leak-proof container (e.g., a plastic-coated
glass bottle).

o Leave approximately 10% headspace to allow for expansion.

o Label the container as "Hazardous Waste" with the name "GSK3494245" and list all
solvent components and their approximate concentrations.

o DO NOT dispose of liquid waste containing GSK3494245 down the drain.
e Chemically Contaminated Sharps:

o Dispose of all sharps immediately into a designated, puncture-resistant sharps container
labeled for chemically contaminated sharps.[4]

o Do not place non-sharp items like gloves or wrappers into the sharps container.[4]

Step 3: Storage and Disposal

o Temporary Storage: Store all waste containers in a designated satellite accumulation area
within the laboratory. This area should be clearly marked, away from general lab traffic, and
ideally within secondary containment.[5]

» Contact EHS: Once a waste container is nearly full (e.g., 90% capacity), or if waste has been
accumulated for a period approaching your institution's limit (often six months), contact your
institution's EHS department to schedule a pickup.[4][6]
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+ Documentation: Complete any required hazardous waste pickup forms or tags as instructed
by your EHS office.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of waste
contaminated with GSK3494245.

Waste Generation Point

GSK3494245 Waste GeneE

Step 1: Identi

Waste Type

Is it a sharp?

Is it liquid? Yes

No (Solid) Yes

Step 2: Collect & Contain

Collect in Labeled Place in Labeled
Liguid Waste Bottle Chem-Sharps Container

Collect in Labeled

Solid Waste Container

Step 3: Final Disposal

Store in Satellite Area
& Schedule EHS Pickup
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Caption: Logical workflow for GSK3494245 waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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